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Compound of Interest

Compound Name: 1-Amino-2-butanol

Cat. No.: B1205648 Get Quote

CAS Number: 13552-21-1

This technical guide provides a comprehensive overview of 1-Amino-2-butanol, a versatile

organic compound with significant applications in various industrial and research sectors. This

document is intended for researchers, scientists, and professionals in drug development,

offering detailed information on its chemical properties, synthesis, and key applications.

Chemical and Physical Properties
1-Amino-2-butanol is a bifunctional organic molecule containing both a primary amine and a

primary alcohol functional group.[1] This structure allows it to participate in a wide range of

chemical reactions, making it a valuable intermediate in organic synthesis.[1] It exists as a

colorless to slightly yellow liquid at room temperature and is soluble in water.[2][3]

Table 1: Physicochemical Properties of 1-Amino-2-butanol
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Property Value Reference

CAS Number 13552-21-1 [2][4][5][6]

Molecular Formula C4H11NO [2][4][6]

Molecular Weight 89.14 g/mol [2][4]

Appearance
Colorless to light yellow clear

liquid
[2][7]

Boiling Point 169.0 °C [2]

Melting Point -2 °C [8]

Density 0.94 g/mL at 20 °C [2]

pKa 12.92 ± 0.35 [2]

pH 12.7 [8]

Solubility
Soluble in water (>=10 mg/ml

at 70° F)
[2][3]

XLogP3 -0.4 [2]

Table 2: Toxicological Data for 1-Amino-2-butanol

Parameter Value Species Reference

LD50 (Oral) ~1800 mg/kg bw Rat

LD50 (Oral) 2300 mg/kg bw Mouse

Experimental Protocols
Synthesis of dl-2-amino-1-butanol via Hydrolysis of the Reaction Product of 1-Butene, Chlorine,

and a Nitrile

This protocol describes the synthesis of dl-2-amino-1-butanol, which can contain 1-amino-2-
butanol as a significant component, as detailed in patent US3944617A.[9] The process
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involves the reaction of 1-butene with chlorine in the presence of a nitrile, followed by

hydrolysis.

Materials:

1-butene

Chlorine

Acetonitrile

Ice water

Concentrated Hydrochloric Acid

Isopropanol

Sodium Hydroxide

Procedure:

In a reaction vessel, introduce 1-butene and chlorine into an excess of a nitrile compound,

such as acetonitrile, with stirring at a controlled temperature (e.g., 0 to 5°C).[10]

Continue stirring for an additional 30 minutes to ensure the completion of the reaction.[10]

Pour the reaction mixture into ice water. The temperature will rise due to the exothermic

reaction.[10]

Stir the aqueous mixture for 30 minutes.[10]

Add more water and distill off the excess acetonitrile and any 1,2-dichlorobutane by-product.

[10]

Once the temperature of the reaction mixture reaches 100°C, add concentrated hydrochloric

acid and reflux the mixture for 5 hours to facilitate hydrolysis.[10]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://patents.google.com/patent/US3855300A/en
https://patents.google.com/patent/US3855300A/en
https://patents.google.com/patent/US3855300A/en
https://patents.google.com/patent/US3855300A/en
https://patents.google.com/patent/US3855300A/en
https://patents.google.com/patent/US3855300A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


After hydrolysis, remove the solvent by distillation under reduced pressure. The residue is dl-

2-amino-1-butanol hydrochloride.[9][10]

To isolate the free base, add the crude dl-2-amino-1-butanol hydrochloride to a solution of

sodium hydroxide in isopropanol over 30 minutes with stirring.[9]

The reaction will warm to approximately 45°C, and sodium chloride will precipitate.[9]

Filter the precipitated salt and wash it with isopropanol.[9]

Combine the washings with the main filtrate and distill under reduced pressure.[9]

Collect the fore-run of isopropanol and water, and then distill the dl-2-amino-1-butanol at

95°-105°C at 30 mm Hg.[9] The product may contain a percentage of 1-amino-2-butanol.[9]
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Synthesis of 2-Amino-1-butanol
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Caption: Synthesis workflow for 2-Amino-1-butanol.
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Applications of 1-Amino-2-butanol
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Caption: Key application areas of 1-Amino-2-butanol.

Applications
1-Amino-2-butanol is a versatile chemical intermediate with a range of applications across

different industries.

Pharmaceuticals: It serves as a crucial building block in the synthesis of various

pharmaceutical compounds.[2][11] For instance, it is a precursor for ethambutol

hydrochloride, a drug used to treat tuberculosis.[2] Its chiral nature makes it valuable in the

enantioselective synthesis of therapeutic agents.[2]

Chemical Industry: In the chemical industry, it is utilized in the production of surfactants and

emulsifiers, which are essential components in detergents and cleaning agents.[2][12] It also

acts as an intermediate in the manufacturing of vulcanization accelerators for the rubber

industry and as an acid gas absorbent in industrial processes.[12]

Biochemical Research: Due to its structural similarity to amino acids, 1-amino-2-butanol is
used in biochemical research to study amino acid metabolism and enzyme activity.[2] It may

also have potential interactions with biological systems that could influence metabolic

pathways and neurotransmitter activity.[2]
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Safety and Handling
1-Amino-2-butanol is classified as a hazardous substance and should be handled with

appropriate safety precautions.

Hazards: It is harmful if swallowed, causes severe skin burns and eye damage, and may

cause respiratory irritation.[13] It is also considered toxic and/or corrosive, and inhalation,

ingestion, or skin contact may lead to severe injury.[3][13]

Personal Protective Equipment (PPE): When handling this chemical, it is recommended to

wear protective gloves, protective clothing, eye protection, and face protection. Splash-proof

safety goggles are essential.[13]

First Aid: In case of contact with eyes, flush with water for 20-30 minutes and seek

immediate medical attention.[13] For skin contact, immediately flood the affected area with

water, remove contaminated clothing, and wash thoroughly with soap and water.[13] If

inhaled, move to fresh air. If swallowed, have the victim drink water (two glasses at most)

and call a physician immediately; do not induce vomiting.

Storage and Stability: Store in a cool, dry, and well-ventilated place.[8] The compound is

stable but combustible and incompatible with strong oxidizing agents.[7] Avoid prolonged

exposure to air.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [wap.guidechem.com]

2. Buy 1-Amino-2-butanol | 13552-21-1 [smolecule.com]

3. 1-Amino-2-butanol | C4H11NO | CID 26107 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. scbt.com [scbt.com]

5. 1-amino-2-butanol [stenutz.eu]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1205648?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/19760
https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-2-butanol
https://cameochemicals.noaa.gov/chemical/19760
https://cameochemicals.noaa.gov/chemical/19760
https://cameochemicals.noaa.gov/chemical/19760
https://cameochemicals.noaa.gov/chemical/19760
https://www.chemicalbook.com/msds/R-2-Amino-1-butanol.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7422106.htm
https://cameochemicals.noaa.gov/chemical/19760
https://www.benchchem.com/product/b1205648?utm_src=pdf-custom-synthesis
https://wap.guidechem.com/encyclopedia/dl-2-amino-1-butanol-dic17186.html
https://www.smolecule.com/products/s580439
https://pubchem.ncbi.nlm.nih.gov/compound/1-Amino-2-butanol
https://www.scbt.com/p/1-amino-2-butanol-13552-21-1
https://www.stenutz.eu/chem/solv6%20(2).php?name=1-amino-2-butanol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6. 1-Amino-2-butanol [webbook.nist.gov]

7. 1-AMINO-2-BUTANOL | 13552-21-1 [chemicalbook.com]

8. (R)-(-)-2-Amino-1-butanol - Safety Data Sheet [chemicalbook.com]

9. US3944617A - Synthesis of dl-2-amino-1-butanol - Google Patents [patents.google.com]

10. US3855300A - Process for the production of 2-amino-1-butanol - Google Patents
[patents.google.com]

11. chemimpex.com [chemimpex.com]

12. nbinno.com [nbinno.com]

13. 1-AMINO-2-BUTANOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]

To cite this document: BenchChem. [An In-depth Technical Guide to 1-Amino-2-butanol].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1205648#1-amino-2-butanol-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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